Benzethonium chloride

Description

Benzethonium chloride is a synthetic quaternary ammonium salt known for its surfactant, antiseptic, and broad-spectrum antimicrobial properties . It is commonly used as a topical antimicrobial agent in first aid antiseptics to treat minor cuts, scrapes, wounds, and cracked skin . The U.S. Food and Drug Administration (FDA) has approved safe and effective concentrations of 0.1-0.2% for benzethonium chloride in first aid products . This compound is effective against bacteria, fungi, mold, and viruses . Independent testing has confirmed its efficacy against pathogens such as methicillin-resistant Staphylococcus aureus, Salmonella, Escherichia coli, Clostridioides difficile, hepatitis B virus, hepatitis C virus, herpes simplex virus (HSV), human immunodeficiency virus (HIV), respiratory syncytial virus (RSV), and norovirus .

Beyond first aid, benzethonium chloride is found in various cosmetics and toiletries, including mouthwashes and anti-itch ointments . It can also be used as a preservative in products like anesthetics . Pharmaceutical formulations utilize benzethonium chloride as an active ingredient or preservative excipient, especially where antimicrobial, antiseptic, antifungal, antiviral, or germicidal properties are needed . Product forms include solutions (washes, sprays), semi-solids (gels, creams), and solids (lozenges, tablets) . While benzethonium chloride has demonstrated effectiveness against various pathogens, it is not approved in the U.S. and Europe as a food additive .

A similar compound, Benzalkonium Chloride, is also a quaternary ammonium salt used for its antimicrobial properties . Benzalkonium Chloride is used in antiseptics, skin condition treatments, medicated shampoos, and wound cleaning solutions . Like benzethonium chloride, benzalkonium chloride works by disrupting microbial cell membranes, leading to cell death of harmful bacteria, enveloped viruses, yeast, and fungi .

• CAS No.: 121-54-0
• Product Name: Benzethonium chloride
• Molecular Formula: C27H42NO2.Cl; C27H42ClNO2
• Molecular Weight: 448.1 g/mol
• IUPAC Name: benzyl-dimethyl-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride
• Standard InChI: InChI=1S/C27H42NO2.ClH/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;/h8-16H,17-22H2,1-7H3;1H/q+1;/p-1
• Standard InChIKey: UREZNYTWGJKWBI-UHFFFAOYSA-M
• SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Bencetonium Chloride; Benzethonium; Benzethonium Chloride; Chloride, Bencetonium; Chloride, Benzethonium; Formula Magic; Hyamine 1622; Magic, Formula; Orchid Fresh II; Phemeride; Phemerol; Phemethryn; Puri Clens; Puri-Clens; PuriClens; Quatrachlor; Solamin
• PubChem Compound: 8478
• Last Modified: Aug 15 2023